2-Acetamido-6-methoxybenzoic acid

• IUPAC Name: 2-acetamido-6-methoxybenzoic acid
• InChI: InChI=1S/C10H11NO4/c1-6(12)11-7-4-3-5-8(15-2)9(7)10(13)14/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key: SNXGSPZWYIUBID-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=CC=C1)OC)C(=O)O
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol

Description

2-Acetamido-6-methoxybenzoic acid (AMBA) is an important organic molecule used in a variety of scientific research applications. It is a carboxylic acid derivative of benzoic acid, and is known for its wide range of properties and uses. AMBA has been used in the synthesis of various compounds and in the production of pharmaceuticals, cosmetics, and food additives. In addition, it has been used in various biochemical and physiological studies due to its unique properties.

Scientific Research Applications

Chemical Synthesis and Antibacterial Activity One study highlights the synthesis of Schiff bases from 2-acetamidobenzaldehyde and various benzothiazoles, leading to the formation of zinc(II) chelates. These complexes, characterized by their octahedral geometry, demonstrated antibacterial properties against pathogens like Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa, showcasing the potential of 2-Acetamido-6-methoxybenzoic acid derivatives in antibacterial applications (Chohan, Scozzafava, & Supuran, 2003).

Antifungal Applications Another research focus is on the compound's involvement in creating derivatives with antifungal effects. A study synthesizing 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives found these compounds to exhibit significant antifungal activity against several fungi species, such as T. harzianum and F. solani, underscoring the chemical's role in developing new antifungal agents (Kaplancıklı et al., 2013).

Material Science and Photophysical Properties In material science, the photophysical properties of N-(benzo[d]thiazol-2-yl) acetamide crystals, which can be derived from 2-Acetamido-6-methoxybenzoic acid, have been examined. These studies provide insights into hydrogen bond-associated assemblies and their potential applications in designing new materials with specific optical properties (Balijapalli et al., 2017).

Pharmaceutical Development Furthermore, the compound serves as a precursor in pharmaceutical synthesis, such as the production of amisulpride, an antipsychotic drug. This showcases the compound's significance in synthesizing complex molecules for therapeutic applications (Chen Yuhong & Chen-Yan Wei, 2011).

Anti-inflammatory Research Research into anti-inflammatory agents also leverages derivatives of 2-Acetamido-6-methoxybenzoic acid. For instance, compounds synthesized from 5-aminobenzo[b]thiophene-2-carboxylic acid showed potent anti-inflammatory activity, illustrating the compound's utility in developing new anti-inflammatory drugs (Radwan, Shehab, & El-Shenawy, 2009).